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Compound of Interest

Compound Name: Hexachloroethane-13C

Cat. No.: B1340454

An In-depth Technical Guide to Hexachloroethane-13C

Introduction

Hexachloroethane-13C is a stable isotope-labeled version of hexachloroethane, an
organochlorine compound. In this labeled variant, one or both carbon atoms are the carbon-13
(*3C) isotope instead of the more common carbon-12. This isotopic labeling provides a distinct
mass signature that is invaluable for specific analytical techniques, particularly in Nuclear
Magnetic Resonance (NMR) spectroscopy and mass spectrometry.[1] Its primary application is
as an internal standard or tracer in environmental fate and transport studies, given that its
unlabeled counterpart is a persistent organic pollutant.[1] This guide provides a comprehensive
overview of its physical and chemical properties, synthesis, and analytical methodologies.

Physical and Chemical Properties

The physical and chemical properties of Hexachloroethane-13C are nearly identical to those
of unlabeled hexachloroethane, with the most significant difference being its molecular weight.
[1] The quantitative data for the compound are summarized in the table below.
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Property

Value

Chemical Formula

13CCCle

Molecular Weight 237.73 g/mol [2][3][4][5]

Appearance Colorless, crystalline solid[6][7][8]

Odor Camphor-like[6][7][8]

Melting Point 183 - 187 °C (sublimes)[6][9]

Boiling Point 185 - 186 °C (sublimes)[6][9]

Density 2.091 g/mL at 25 °CJ[6][8][10]

Solubility Insoluble in water; soluble in alcohol, ether,

benzene, and chloroform[6][10]

Vapor Pressure

0.4 mmHg at 20 °C[7]

Stability

Stable under normal conditions, but may

decompose at high temperatures[6][10]

Chemical Structure

The structure of Hexachloroethane-13C consists of a single carbon-carbon bond with three

chlorine atoms attached to each carbon. In the singly labeled version, one of these carbon

atoms is a 13C isotope.

Figure 1: Chemical structure of Hexachloroethane-13C.

Experimental Protocols

Synthesis

The synthesis of Hexachloroethane-13C requires specialized methods starting with

precursors enriched in the carbon-13 isotope.[1] Achieving high isotopic enrichment (typically

=99 atom % 13C) and chemical purity is critical.[1]

General Method: Chlorination of a 33C-Labeled Precursor

A common approach is the exhaustive chlorination of a suitable 3C-labeled starting material.[1]
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o Starting Material Selection: Choose a simple, $3C-labeled organic precursor such as 13C-
labeled ethylene or tetrachloroethylene.[1]

o Chlorination Reaction: The precursor is subjected to chlorination. For example,
tetrachloroethylene can be chlorinated at 100-140 °C in the presence of a ferric chloride
catalyst.[8]

 Purification: The crude product is purified to remove unreacted starting materials and by-
products. Due to its solid nature and sublimation properties, purification can be achieved
through recrystallization from a suitable solvent (e.g., ethanol) or by sublimation.[11]

o Purity Confirmation: The final product's chemical and isotopic purity is confirmed using
analytical techniques like NMR and HRMS.[1]

Specific Method: From 13C-Carbon Tetrachloride
A documented lab-scale synthesis involves the reductive coupling of carbon tetrachloride.

 Activation of Aluminum: Powdered aluminum is activated with iodine in an argon
atmosphere.

e Reaction: 13C-labeled Carbon Tetrachloride (CCl4) is added to the activated aluminum in a
molar ratio of approximately 8:1 (CCla:Al) at 45°C and stirred for about 30 minutes.[11]

e Workup: The reaction mixture is hydrolyzed with water.

 Purification: The organic layer is separated, passed through an alumina column, and the
solvent is evaporated. The resulting solid is further purified by double recrystallization from
ethanol to yield the final Hexachloroethane-13C product.[11]

Analytical Methodologies

Standard analytical methods for hexachloroethane involve gas chromatography (GC), often
coupled with a mass spectrometer (MS) or an electron capture detector (ECD).[12] For the 13C-
labeled analogue, NMR and HRMS are particularly crucial for confirming its identity and
isotopic enrichment.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful non-destructive technique used to obtain detailed information
about the structure and chemical environment of atoms. For Hexachloroethane-13C, 13C NMR
is the most informative.

e Protocol:

o A sample of Hexachloroethane-13C is dissolved in a suitable deuterated solvent (e.g.,
CDCIs).

o The solution is placed in an NMR tube and analyzed using a high-field NMR spectrometer.
o A proton-decoupled 3C NMR spectrum is acquired.

o Expected Results: Due to the molecular symmetry of hexachloroethane, a singly labeled
compound will produce a single, prominent signal in the 3C NMR spectrum.[1] The chemical
shift is characteristic of a carbon atom bonded to three chlorine atoms, reported to be around
105.15 ppm.[11] The high enrichment of 13C in the molecule provides a significantly
enhanced signal compared to the natural abundance 13C signal.[1]

2. High-Resolution Mass Spectrometry (HRMS)

HRMS is used to determine the precise mass-to-charge ratio of ions, which allows for the
confirmation of elemental composition and isotopic labeling.

e Protocol:

o The Hexachloroethane-13C sample is introduced into the mass spectrometer, typically
via a GC inlet which separates it from any impurities.

o The sample is ionized, and the resulting ions are separated based on their mass-to-charge
ratio.

o Expected Results: The mass spectrum will show a molecular ion peak corresponding to the
exact mass of the 13C-labeled molecule.[1] Due to the mass difference between 13C and 12C,
the molecular weight of Hexachloroethane-13C1 is approximately one mass unit higher than
its unlabeled counterpart.[1] This mass difference is easily detected by HRMS, confirming
the presence and isotopic purity of the labeled compound.[1]
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Synthesis and Analysis Workflow

The general workflow for producing and verifying Hexachloroethane-13C involves several key
stages, from selecting the labeled precursor to final analytical validation.

B3C-Labeled Precursor

(e.g., 13C-Tetrachloroethylene)

Chlorination Reaction
(e.g., with Clz, FeCls catalyst)

Purification
(Recrystallization or Sublimation)

Purified Hexachloroethane-13C

@cal Confir@

N

13C NMR Spectroscopyj High-Resolution Mass Spectrometryj

Click to download full resolution via product page

Figure 2: General workflow for the synthesis and analysis of Hexachloroethane-13C.

Safety and Handling

Hexachloroethane is suspected of causing cancer and causes serious eye irritation.[9][13] It is
also very toxic to aquatic life with long-lasting effects.[13] Therefore, appropriate safety
precautions must be taken when handling Hexachloroethane-13C.
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o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[14]

e Handling: Use in a well-ventilated area or under a chemical fume hood to avoid dust
formation and inhalation.[14][15]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[15]

o Disposal: Dispose of waste material in accordance with national and local regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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